Cas no 7066-17-3 (Benzo[f]quinazoline-3(4H)-thione,1-amino-)

• Product Name: Benzo[f]quinazoline-3(4H)-thione,1-amino-
• CAS No: 7066-17-3
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 579454
• PubChem ID: 5268380
• Update Time: 2025-04-19

Benzo[f]quinazoline-3(4H)-thione,1-amino- Chemical and Physical Properties

Names and Identifiers

• Benzo[f]quinazoline-3(4H)-thione,1-amino-
• 6-amino-N-ethyl-N-phenylpyridine-3-sulfonamide
• 3-pyridinesulfonamide, 6-amino-N-ethyl-N-phenyl-
• AKOS002275817
• DTXSID20414665
• 7066-17-3

• Inchi： 1S/C13H15N3O2S/c1-2-16(11-6-4-3-5-7-11)19(17,18)12-8-9-13(14)15-10-12/h3-10H,2H2,1H3,(H2,14,15)
• InChI Key： CNUWPAPXDQPVFT-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)N)(N(C1C=CC=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 277.08865
• Monoisotopic Mass: 277.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.326
• Boiling Point: 465.1°Cat760mmHg
• Flash Point: 235.1°C
• Refractive Index: 1.634
• PSA: 76.29